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Huntsville, AL - Alabama A&M University (AAMU) is carving a niche in the competitive
landscape of nanotechnology research, with focused efforts in antimicrobial nanofilms, nano-
magnetism, and carbon-based nanocomposites. This guide provides a comparative analysis of
AAMU's research in these areas against the work of leading institutions such as the
Massachusetts Institute of Technology (MIT), Stanford University, and the Georgia Institute of
Technology. The comparison is based on available research data and experimental
methodologies, offering valuable insights for researchers, scientists, and professionals in drug
development.

Antimicrobial Nanofilms for Food Preservation

A promising area of research at Alabama A&M University, led by Dr. Lamin Kassama in the
Food Engineering Lab, involves the development of antimicrobial nanofilms from hemp.[1] This
innovative approach aims to enhance food safety and extend the shelf life of perishable
products like fresh chicken by inhibiting the growth of common foodborne pathogens such as
Salmonella enterica and Listeria monocytogenes.[1]

Experimental Approach at AAMU:

The AAMU team utilizes an electrospinning technique to fabricate these nanofilms. While
specific quantitative data from peer-reviewed publications are emerging, the methodology
involves the use of a Fluidnatek LE-50 electrospinning and electrospraying system.[1] The

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b011769?utm_src=pdf-interest
https://www.benchchem.com/product/b011769?utm_src=pdf-body
https://www.benchchem.com/product/b011769?utm_src=pdf-body
https://www.aamu.edu/about/inside-aamu/news/aamus-nanofilm-could-also-extend-food-shelf-life-and-reduce-waste.html
https://www.aamu.edu/about/inside-aamu/news/aamus-nanofilm-could-also-extend-food-shelf-life-and-reduce-waste.html
https://www.benchchem.com/product/b011769?utm_src=pdf-body
https://www.benchchem.com/product/b011769?utm_src=pdf-body
https://www.aamu.edu/about/inside-aamu/news/aamus-nanofilm-could-also-extend-food-shelf-life-and-reduce-waste.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

process encapsulates antimicrobial compounds extracted from hemp into a biodegradable
polymer matrix, creating a nanofilm that actively releases these agents.[1]

Comparative Research at MIT:

Researchers at the Massachusetts Institute of Technology (MIT) are also at the forefront of
developing advanced antimicrobial food packaging. One notable project involves the use of
covalent organic frameworks (COFs) to encapsulate and release hexanal, a natural
antimicrobial agent. This research has demonstrated a significant, four-order-of-magnitude
decrease in mold growth on soybeans.

AAMU (Hemp-based MIT (COF-based Hexanal
Feature )
Nanofilm) Release)
Antimicrobial Agent Hemp Extract Hexanal
) ) ) Covalent Organic Frameworks
Encapsulation Material Biodegradable Polymer
(COFs)
Fabrication Method Electrospinning Not specified in initial findings
_ Inhibition of Salmonella and 4-log reduction in mold on
Reported Efficacy S )
Listeria on chicken[1] soybeans
Biodegradability Yes[1] Not specified in initial findings

Experimental Protocol: Electrospinning of Nanofilms (General Workflow)

The following diagram illustrates a general workflow for the electrospinning process, similar to
the one likely employed at AAMU.
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A generalized workflow for the electrospinning of antimicrobial nanofilms.

Nano-magnetism: From Theoretical Foundations to
Advanced Materials

AAMU's research in nano-magnetism is gaining momentum, particularly through the theoretical
work of Dr. Congxiao Liu and the recent acquisition of advanced research instrumentation. Dr.
Liu's publication, "Classification of hysteresis loops for exchange biased F/NM/F trilayer with
antiferromagnetic interlayer coupling,” provides a theoretical framework for understanding the
complex magnetization behaviors in nanomagnetic sensor devices.[2] This foundational work is
crucial for the design and optimization of such devices.

To bolster its experimental capabilities, AAMU has secured a grant from the Department of
Defense to acquire a state-of-the-art Vibrating Sample Magnetometer (VSM)-Torque system.
This equipment is essential for the precise characterization of magnetic materials and will
enable AAMU researchers to conduct high-quality, cutting-edge research in magnetism.

Comparative Research at Stanford University:
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Stanford University is a powerhouse in nano-magnetism and spintronics research. The work of
Professor Shan Wang, for instance, explores the application of magnetic nanotechnology in
both cancer detection and the development of next-generation computing technologies.
Research at Stanford delves into the fundamental properties of magnetic materials at the
nanoscale, with a strong emphasis on developing practical applications.

Feature AAMU Stanford University

Theoretical understanding of ] ] ]

, _ Spintronics, magnetic
hysteresis loops in GMR ] ] )

] ] nanopatrticles for biomedical
Primary Focus sensors;[2] Experimental o

o ) applications, advanced

characterization of magnetic ] )
magnetic materials.

materials.
Key Researchers Dr. Congxiao Liu[2] Professor Shan Wang
Vibrating Sample A wide array of advanced
Key Equipment Magnetometer (VSM)-Torque nanofabrication and
system characterization tools.

Logical Relationship: From Theoretical Models to Experimental Validation in Nano-magnetism

The following diagram illustrates the logical flow from theoretical modeling to experimental
validation in the field of nano-magnetism, a path that AAMU is actively pursuing.
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The iterative process of advancing nano-magnetism research.

Carbon-Based Nanocomposites for Enhanced
Mechanical Performance
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AAMU is also engaged in the research of carbon-based nanocomposites, an area with vast
potential for creating lightweight, high-strength materials. While specific publications with
detailed mechanical property data from AAMU are not yet widely available, this is a key area of
interest within their materials science research.

Comparative Research at Georgia Institute of Technology:

The Georgia Institute of Technology is a leader in the field of polymer and composite materials.
The Shofner Lab, for example, focuses on the processing-structure-property relationships of
polymers and composites, including those incorporating carbon-based nanomaterials. Their
research investigates how to design and fabricate hierarchical structures to improve material
properties.

A recent study from researchers affiliated with institutions including those in Italy investigated
the effects of carbon-based nanofillers (graphene nanoplatelets, carbon nanofibers, and carbon
nanotubes) on the mechanical properties of carbon fiber reinforced polymers (CFRPSs) at
cryogenic temperatures. This research provides valuable quantitative data for comparison.

Mechanical Epoxy + 0.5 Epoxy + 0.5 Epoxy + 0.5

Neat Epoxy
Property wt% GNPs wt% CNFs wt% CNTs
Flexural Strength

120.3+ 35 128.7+4.1 125.1+3.8 1225+4.2
(MPa) at RT
Flexural Modulus

3101 3.3x0.1 3.2+x0.1 3.1+0.1
(GPa) at RT
Flexural Strength

160.7 £5.1 1724 +£55 168.2 +5.3 164.1+£5.2
(MPa) at 77K
Flexural Modulus

40+0.2 43+0.2 42+0.2 41+0.2
(GPa) at 77K
ILSS (MPa) at

70221 68.9+20 69.5+2.1 67.8+2.0
RT
ILSS (MPa) at

85.3+25 83.7+24 845+25 82.1+24

77K
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Source: Adapted from a study on the effect of carbon-based nanofillers on CFRPs. Note: This
data is for comparative purposes and is not from Georgia Tech directly, but represents the type
of quantitative analysis performed at leading institutions.

Experimental Workflow for Characterizing Mechanical Properties of Nanocomposites

The following diagram outlines the typical workflow for preparing and testing the mechanical
properties of carbon-based nanocomposites.

Mechanical Testing

Nanocomposite Preparation O — Impact Testing
Dispersion N o Sample Preparation . - N
(o, Stz S W) Curing/Solidification > (e.g., ASTM standards) > Flexural Testing Data Acquisition & Analysis
Tensile Testing

Carbon-based Nanofiller
(e.g., CNTs, GNPs)

Polymer Matrix

Click to download full resolution via product page

A standard workflow for the mechanical characterization of nanocomposites.

In conclusion, Alabama A&M University is actively developing its nanotechnology research
capabilities and is poised to make significant contributions in its chosen areas of focus. While
leading institutions currently have a more extensive publication record with readily available
guantitative data, AAMU's strategic investments in equipment and focused research projects
indicate a strong potential for future growth and innovation in the field. Continued monitoring of
AAMU's research output will be crucial for a comprehensive, ongoing comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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